Cas no 6314-53-0 (2-Hydroxy-2-(4-chlorophenyl)ethylamine Hydrochloride)

• Product Name: 2-Hydroxy-2-(4-chlorophenyl)ethylamine Hydrochloride
• CAS No: 6314-53-0
• MF: C₈H₁₁Cl₂NO
• MW: 208.085040330887
• MDL: MFCD03840174
• CID: 519115
• PubChem ID: 12433515
• Update Time: 2026-04-29

2-Hydroxy-2-(4-chlorophenyl)ethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(4-chlorophenyl)ethanol hydrochloride
• 2-AMINO-1-(4-CHLORO-PHENYL)-ETHANOL HCL
• Benzenemethanol, a-(aminomethyl)-4-chloro-,hydrochloride (1:1)
• AR2879
• BEA-Q02-1
• 2-Hydroxy-2-(4-chlorophenyl)ethylamine Hydrochloride

• MDL： MFCD03840174
• Inchi： InChI=1S/C8H10ClNO.ClH/c9-7-3-1-6(2-4-7)8(11)5-10;/h1-4,8,11H,5,10H2;1H
• InChI Key： UZMQBTSMAZWEOT-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)Cl)C(CN)O.Cl

Computed Properties

• Exact Mass: 207.02200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• PSA: 46.25000
• LogP: 2.83440

2-Hydroxy-2-(4-chlorophenyl)ethylamine Hydrochloride Security Information

• Signal Word：Danger
• Hazard Statement： H302;H315;H318;H335;H412
• Warning Statement： P261;P273;P280;P305+P351+P338
• Hazard Category Code： 22-37/38-41-52
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-Hydroxy-2-(4-chlorophenyl)ethylamine Hydrochloride

2-Hydroxy-2-(4-chlorophenyl)ethylamine Hydrochloride: A Comprehensive Overview

2-Hydroxy-2-(4-chlorophenyl)ethylamine hydrochloride, also known by its CAS number 6314-53-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and as a building block in synthetic chemistry. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent advancements related to this compound.

The molecular structure of 2-hydroxy-2-(4-chlorophenyl)ethylamine hydrochloride consists of a central ethylamine group substituted with a hydroxyl group and a 4-chlorophenyl ring. This arrangement imparts the molecule with both hydrophilic and lipophilic properties, making it versatile for various chemical reactions. The presence of the hydroxyl group introduces hydrogen bonding capabilities, while the 4-chlorophenyl substituent contributes to aromaticity and electronic effects. These features make the compound an attractive candidate for exploring its role in medicinal chemistry.

Recent studies have highlighted the potential of 2-hydroxy-2-(4-chlorophenyl)ethylamine hydrochloride as a precursor in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop novel inhibitors for enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of this compound to form stable complexes with metal ions has also been explored in coordination chemistry, opening avenues for its use in catalysis and materials science.

In terms of synthesis, several methods have been reported for the preparation of 2-hydroxy-2-(4-chlorophenyl)ethylamine hydrochloride. One common approach involves the reaction of 4-chloroaniline with an appropriate aldehyde or ketone under acidic conditions, followed by hydrochloric acid treatment to form the hydrochloride salt. Optimization of reaction conditions has led to improved yields and purity, making this compound more accessible for large-scale production.

The biological activity of 2-hydroxy-2-(4-chlorophenyl)ethylamine hydrochloride has been extensively studied. In vitro assays have demonstrated its ability to modulate receptor activity and influence cellular signaling pathways. For example, studies have shown that this compound can act as an agonist or antagonist depending on the target receptor system, making it a valuable tool in drug discovery efforts.

Beyond its direct applications, 2-hydroxy-2-(4-chlorophenyl)ethylamine hydrochloride serves as a valuable intermediate in the synthesis of more complex molecules. Its role in peptide synthesis and as a chiral auxiliary has been particularly noteworthy. Recent advancements in asymmetric synthesis techniques have further enhanced its utility in constructing enantiomerically pure compounds, which are critical for modern pharmaceuticals.

In conclusion, 2-hydroxy-2-(4-chlorophenyl)ethylamine hydrochloride, CAS number 6314-53-0, stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, coupled with recent research advancements, underscore its importance as both a standalone molecule and a key intermediate in synthetic processes. As ongoing studies continue to unravel its potential, this compound is poised to play an even greater role in shaping future innovations in chemistry and medicine.